Cas no 1227591-97-0 (3-Bromo-4-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1227591-97-0
• MF: C₆H₂BrF₃IN
• MW: 351.890463352203
• CID: 4689323
• Update Time: 2025-10-29

3-Bromo-4-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-iodo-2-(trifluoromethyl)pyridine
• FCH1344441
• 3-Bromo-4-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2BrF3IN/c7-4-3(11)1-2-12-5(4)6(8,9)10/h1-2H
• InChI Key： PIAQSVZYQHUCBF-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C(F)(F)F)C=1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-iodo-2-(trifluoromethyl)pyridine

Introduction to 3-Bromo-4-iodo-2-(trifluoromethyl)pyridine (CAS No: 1227591-97-0)

3-Bromo-4-iodo-2-(trifluoromethyl)pyridine (CAS No: 1227591-97-0) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a pyridine core substituted with bromo, iodo, and trifluoromethyl groups, make it a valuable intermediate in the synthesis of complex molecules. This compound has been increasingly utilized in the development of novel therapeutic agents, particularly in the pursuit of innovative treatments for various diseases.

The pyridine moiety is a fundamental scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of both bromo and iodo substituents on the pyridine ring enhances its reactivity, making it an ideal candidate for further functionalization through cross-coupling reactions. These reactions are pivotal in constructing more intricate molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

The trifluoromethyl group is another critical feature of this compound, contributing to its pharmacological properties by influencing metabolic stability, lipophilicity, and binding interactions. In recent years, the incorporation of trifluoromethyl groups into drug candidates has been associated with improved pharmacokinetic profiles and enhanced biological activity. This has led to a surge in research focused on developing methodologies for introducing trifluoromethyl groups into molecular frameworks, with 3-Bromo-4-iodo-2-(trifluoromethyl)pyridine emerging as a key precursor.

Recent advancements in synthetic chemistry have highlighted the utility of 3-Bromo-4-iodo-2-(trifluoromethyl)pyridine in the preparation of bioactive compounds. For instance, studies have demonstrated its efficacy in generating novel pyridine-based inhibitors targeting protein kinases, which are implicated in various pathological conditions. The ability to selectively modify the bromo and iodo atoms allows for the generation of a diverse library of derivatives, each with distinct biological properties.

In the realm of agrochemicals, this compound has been explored as a building block for developing new pesticides and herbicides. The combination of halogenated pyridine rings with a trifluoromethyl group provides a robust framework for designing molecules that exhibit potent activity against pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural solutions that minimize ecological impact.

The synthetic versatility of 3-Bromo-4-iodo-2-(trifluoromethyl)pyridine is further underscored by its application in flow chemistry protocols. These modern approaches enable rapid and scalable synthesis under controlled conditions, which is particularly advantageous in industrial settings. By leveraging flow chemistry techniques, researchers can efficiently produce this intermediate while maintaining high yields and purity levels.

Moreover, the compound has found utility in materials science, where it serves as a precursor for synthesizing organic electronic materials. The unique electronic properties imparted by the halogen substituents and trifluoromethyl group make it a promising candidate for developing advanced optoelectronic devices. This interdisciplinary application highlights the broad utility of 3-Bromo-4-iodo-2-(trifluoromethyl)pyridine beyond traditional pharmaceuticals.

Looking ahead, ongoing research efforts are focused on expanding the chemical space accessible through derivatives of 3-Bromo-4-iodo-2-(trifluoromethyl)pyridine. Innovations in catalytic systems and reaction methodologies are expected to further enhance its synthetic utility, paving the way for new applications in drug discovery and material science. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly remain at the forefront of chemical innovation.

In conclusion, 3-Bromo-4-iodo-2-(trifluoromethyl)pyridine (CAS No: 1227591-97-0) represents a cornerstone in modern synthetic chemistry, offering unparalleled flexibility for constructing bioactive molecules across multiple disciplines. Its unique structural attributes and reactivity profile ensure its continued relevance in advancing scientific frontiers and addressing global challenges in health and sustainability.